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Compound of Interest

Compound Name: Venetoclax N-oxide

Cat. No.: B11930834 Get Quote

For researchers, scientists, and drug development professionals, this technical guide provides

an in-depth look at Venetoclax N-oxide, a significant impurity and metabolite of the B-cell

lymphoma 2 (BCL-2) inhibitor, Venetoclax. This document outlines its physicochemical

properties, relevant analytical methodologies, and the biological context of its formation and

action.

Physicochemical Properties
Venetoclax N-oxide is formed through the oxidation of the piperazine moiety of Venetoclax.[1]

Its key quantitative data are summarized in the table below for easy reference.

Property Value

CAS Number 2469279-00-1

Molecular Formula C45H50ClN7O8S

Molecular Weight 884.45 g/mol [2][3][4]

Formation of Venetoclax N-oxide
Venetoclax N-oxide has been identified as a product of both metabolic processes and

oxidative degradation.[1] In vivo, the formation of N-oxides from tertiary nitrogen-containing

drugs is a major metabolic pathway, often mediated by cytochrome P450 or flavin-containing

monooxygenase (FMO) enzymes.
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Caption: Formation of Venetoclax N-oxide from Venetoclax via oxidation.

Experimental Protocols: Analysis of Venetoclax and
its Impurities
While specific, detailed protocols for the synthesis of Venetoclax N-oxide are not extensively

published, general analytical methods for the detection and quantification of Venetoclax and its

impurities, including the N-oxide, are available. These typically involve stability-indicating liquid

chromatography techniques.

Objective: To detect and quantify Venetoclax and its related impurities, such as Venetoclax N-
oxide, in a drug substance or product.

Methodology: High-Performance Liquid Chromatography (HPLC)

A common approach involves the use of High-Performance Liquid Chromatography (HPLC) or

Ultra-High-Performance Liquid Chromatography (UHPLC).

Sample Preparation: Dissolve the Venetoclax sample in a suitable solvent, such as a mixture

of acetonitrile and water.

Chromatographic System:
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Column: A C18 reverse-phase column is typically used.

Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium

formate) and an organic solvent (e.g., acetonitrile).

Detector: A UV detector set at an appropriate wavelength (e.g., 245 nm) or a mass

spectrometer for more sensitive and specific detection (LC-MS).

Analysis: Inject the prepared sample into the HPLC system. The separation of Venetoclax

from its impurities is achieved based on their differential partitioning between the mobile and

stationary phases.

Quantification: The amount of Venetoclax N-oxide and other impurities can be quantified by

comparing their peak areas to that of a reference standard of known concentration.

Sample Preparation HPLC Analysis Data Processing

Venetoclax Sample Dissolution in Solvent Injection into HPLC Chromatographic Separation Detection (UV/MS) Quantification
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Caption: General experimental workflow for the analysis of Venetoclax impurities.

Biological Context: The Venetoclax Signaling
Pathway
Venetoclax functions as a selective inhibitor of the BCL-2 protein, which plays a crucial role in

preventing apoptosis (programmed cell death). By binding to BCL-2, Venetoclax displaces pro-

apoptotic proteins, leading to the activation of the intrinsic apoptotic pathway.

In many hematological malignancies, the overexpression of BCL-2 allows cancer cells to evade

apoptosis. Venetoclax restores the natural process of apoptosis in these cells. The N-oxide

metabolite's specific activity at the BCL-2 target is not as well-characterized in public literature,
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but its presence is relevant for understanding the overall pharmacology and metabolism of

Venetoclax.
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Caption: Simplified signaling pathway of Venetoclax-induced apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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